Cas no 182493-45-4 ([(E,2S,3R)-2-(hexanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate)

• Product Name: [(E,2S,3R)-2-(hexanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
• CAS No: 182493-45-4
• MF: C₂₉H₅₉N₂O₆P
• MW: 562.762330293655
• CID: 4457149
• PubChem ID: 329767560
• Update Time: 2025-10-13

[(E,2S,3R)-2-(hexanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate Chemical and Physical Properties

Names and Identifiers

• [(E,2S,3R)-2-(hexanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
• N-HEXANOYL-D-SPHINGOMYELIN
• (2S,3R,4E)-2-(Hexanoylamino)-4-octadecene-3-hydroxy-1-phosphocholine
• N-(Hexanoyl)-sphing-4-enine-1-phosphocholine
• N-Hexanoyl-D-erythro-sphingosylphosphorylcholine
• C6 Sphingomyelin
• N-Hexanoyl-D,L-sphingosylphosphorylcholine
• 06:0 SM (d18:1/6:0)
• DTXSID90677063
• CHEBI:78254
• G78364
• C6-sphingomyelin
• N-hexanoylsphingomyelin
• N-hexanoylsphing-4-enine-1-phosphocholine
• N-Hexanoyl-D-sphingomyelin, >=98.0% (TLC)
• SM(d18:1/6:0)
• 06:0 SM (d18:1/6:0), N-hexanoyl-D-erythro-sphingosylphosphorylcholine, powder
• (2S,3R,4E)-2-(Hexanoylamino)-3-hydroxyoctadec-4-en-1-yl 2-(trimethylazaniumyl)ethyl phosphate
• 182493-45-4
• Q27147711
• 3,5-Dioxa-8-aza-4-phosphatetradecan-1-aminium, 4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide, (7S)-
• N-hexanoyl-sphing-4-enine-1-phosphocholine
• N-hexanoylsphingosine-1-phosphocholine
• 06:0 SM (d18:1/6:0), N-hexanoyl-D-erythro-sphingosylphosphorylcholine, chloroform

• MDL： MFCD01073551
• Inchi： 1S/C29H59N2O6P/c1-6-8-10-11-12-13-14-15-16-17-18-19-21-22-28(32)27(30-29(33)23-20-9-7-2)26-37-38(34,35)36-25-24-31(3,4)5/h21-22,27-28,32H,6-20,23-26H2,1-5H3,(H-,30,33,34,35)/b22-21+/t27-,28+/m0/s1
• InChI Key： AHZZHULAOVWYNO-RRKDMDGFSA-N
• SMILES： P(=O)([O-])(OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 562.41107460g/mol
• Monoisotopic Mass: 562.41107460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 27
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Color/Form: 5 mg/mL (860582C-5mg)

[(E,2S,3R)-2-(hexanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phosphosphingolipids

Additional information on [(E,2S,3R)-2-(hexanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate

[(E,2S,3R)-2-(hexanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate: A Comprehensive Overview

The compound with CAS No. 182493-45-4, named [(E,2S,3R)-2-(hexanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate, is a highly specialized organic molecule with significant applications in the fields of biochemistry and pharmacology. This compound is characterized by its complex structure, which includes a hexanoylamino group, a hydroxyoctadec-4-enyl chain, and a trimethylazaniumyl ethyl phosphate moiety. The stereochemistry of the molecule is defined by the (E), (2S), and (3R) configurations, which play a crucial role in its biological activity and interactions.

Recent studies have highlighted the importance of this compound in understanding lipid signaling pathways and its potential role in therapeutic applications. The hexanoylamino group, bolded for emphasis, is known to participate in various enzymatic reactions, particularly those involving lipid metabolism. Similarly, the hydroxyoctadec-4-enyl chain contributes to the molecule's amphipathic nature, making it an ideal candidate for studying membrane dynamics and drug delivery systems.

The trimethylazaniumyl ethyl phosphate group adds another layer of complexity to this molecule by introducing a positively charged nitrogen atom within the structure. This feature is critical for interactions with negatively charged biomolecules such as DNA or certain proteins. Recent research has explored the potential of this compound as a component in novel drug delivery systems, where its unique charge properties can enhance the targeting efficiency of therapeutic agents.

In terms of synthesis and characterization, this compound has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided detailed insights into its molecular structure and stereochemistry, confirming the (E), (2S), and (3R) configurations reported in the literature.

One of the most promising applications of this compound lies in its potential use as a precursor for more complex biomolecules or as a building block in synthetic biology. Its ability to form stable complexes with other biomolecules makes it an attractive candidate for studying molecular recognition and self-assembly processes.

Moreover, recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the atomic level. These simulations have provided valuable insights into its stability, solubility, and interaction with cellular membranes. Such studies are essential for designing experiments that can further elucidate its biological functions and therapeutic potential.

In conclusion, [(E,2S,3R)-2-(hexanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate represents a fascinating example of how complex organic molecules can be tailored to meet specific biological needs. With ongoing research uncovering new aspects of its structure-function relationship and potential applications, this compound continues to be a subject of intense scientific interest.